Cas no 2229374-39-2 (tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenylcarbamate
• CAS No: 2229374-39-2
• MF: C₁₄H₁₉F₂NO₄
• MW: 303.301771402359
• CID: 5796701
• PubChem ID: 165622035
• Update Time: 2025-05-24

tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenylcarbamate
• 2229374-39-2
• EN300-1875067
• tert-butyl N-[2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C14H19F2NO4/c1-13(2,3)21-12(20)17-11-5-4-9(19)8-10(11)14(15,16)6-7-18/h4-5,8,18-19H,6-7H2,1-3H3,(H,17,20)
• InChI Key： WCAFWDQWZZHVEC-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=C(C=CC=1NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 303.12821441g/mol
• Monoisotopic Mass: 303.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenylcarbamate

tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenylcarbamate (CAS No. 2229374-39-2)

The compound tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenylcarbamate (CAS No. 2229374-39-2) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The tert-butyl group attached to the molecule contributes to its stability and solubility properties, while the difluoro and hydroxy groups play crucial roles in its reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems. The phenylcarbamate moiety is known for its ability to form stable esters with hydroxyl-containing compounds, making it a valuable component in the synthesis of bioactive molecules. Researchers have explored the use of this compound as a precursor for creating prodrugs, which can enhance the bioavailability and efficacy of therapeutic agents.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The 1,1-difluoro-3-hydroxypropyl group is introduced via a fluorination reaction, which requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

The biological activity of tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenylcarbamate has been extensively studied in vitro and in vivo models. Experimental data suggest that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its application in cancer therapy.

From an environmental perspective, the compound's degradation pathways and ecological impact have been investigated to ensure sustainable use. Studies indicate that under aerobic conditions, the compound undergoes rapid hydrolysis, reducing its persistence in aquatic environments. This finding aligns with current global efforts to develop eco-friendly chemical products.

In conclusion, tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-hydroxyphenylcarbamate (CAS No. 2229374-39-2) is a versatile compound with a wide range of potential applications. Its unique structural features and favorable physicochemical properties make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in various industries.